N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H18N2OS/c19-16(15-7-10-3-1-2-4-14(10)20-15)18-13-8-11-5-6-12(9-13)17-11/h1-4,7,11-13,17H,5-6,8-9H2,(H,18,19)
• InChI Key: PSOBIGPAAMZNMR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)NC(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol

Description

N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide, also known as BTCP, is a compound that has been of interest to researchers due to its potential as a pharmacological tool. The compound is a benzothiophene derivative and has been shown to have a high affinity for the dopamine transporter. In

Mechanism of Action

N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide acts by inhibiting the reuptake of dopamine, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels can have a variety of effects on the body, including improving mood and increasing motivation.
Biochemical and Physiological Effects:
N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to increase dopamine levels in the brain, which can lead to improved mood and increased motivation. Additionally, N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide has been shown to have anxiolytic effects, which can help reduce anxiety and stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide in lab experiments is that it is a potent inhibitor of dopamine uptake, making it useful in the study of dopamine transporters. Additionally, N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide has been shown to have a variety of biochemical and physiological effects on the body, making it useful in the study of neurological disorders. One limitation of using N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide in lab experiments is that it can be toxic at high doses, which can limit its use in certain studies.

Future Directions

There are several future directions for research involving N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide. One area of research could focus on the development of new compounds that are more potent and selective inhibitors of dopamine uptake. Additionally, research could focus on the use of N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide in the treatment of neurological disorders such as Parkinson's disease and depression. Finally, research could focus on the use of N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide as a tool for studying the role of dopamine in addiction and other neurological disorders.
Conclusion:
In conclusion, N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide, or N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide, is a compound that has been of interest to researchers due to its potential as a pharmacological tool. The compound has been shown to be a potent inhibitor of dopamine uptake, making it useful in the study of dopamine transporters. Additionally, N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide has been shown to have a variety of biochemical and physiological effects on the body, making it useful in the study of neurological disorders. While there are limitations to its use in lab experiments, there are several future directions for research involving N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide that could lead to the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide involves a multi-step process that starts with the reaction of 2-chloro-1-benzothiophene with 8-azabicyclo[3.2.1]oct-2-ene in the presence of a base. The resulting product is then treated with an acid to yield the final compound, N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide.

Scientific Research Applications

N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide has been used as a pharmacological tool in a variety of scientific research studies. It has been shown to be a potent inhibitor of dopamine uptake, making it useful in the study of dopamine transporters. Additionally, N-(8-azabicyclo[3.2.1]octan-3-yl)-1-benzothiophene-2-carboxamide has been used in studies investigating the role of dopamine in drug addiction and other neurological disorders.